Cas no 476440-06-9 (N-{4-(2-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide)

• Product Name: N-{4-(2-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• CAS No: 476440-06-9
• MF: C₂₂H₂₈N₄O₂S
• MW: 412.548323631287
• CID: 6111410
• PubChem ID: 3370416
• Update Time: 2025-05-17

N-{4-(2-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• (1s,3s)-N-((4-(2-methoxyphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[[4-(2-methoxyphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl]methyl]-
• N-{[4-(2-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
• SR-01000006805-1
• 476440-06-9
• N-[[4-(2-methoxyphenyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
• SR-01000006805
• F0528-1656
• AKOS024580479

• Inchi： 1S/C22H28N4O2S/c1-28-18-6-4-3-5-17(18)26-19(24-25-21(26)29-2)13-23-20(27)22-10-14-7-15(11-22)9-16(8-14)12-22/h3-6,14-16H,7-13H2,1-2H3,(H,23,27)
• InChI Key： SWSGILKKPAINII-UHFFFAOYSA-N
• SMILES： C12(C(NCC3N(C4=CC=CC=C4OC)C(SC)=NN=3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 412.19329732g/mol
• Monoisotopic Mass: 412.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.3Ų

Additional information on N-{4-(2-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide

N-{4-(2-Methoxyphenyl)-5-(Methylsulfanyl)-4H-1,2,4-Triazol-3-ylmethyl}Adamantane-1-Carboxamide: A Comprehensive Overview

N-{4-(2-Methoxyphenyl)-5-(Methylsulfanyl)-4H-1,2,4-Triazol-3-ylmethyl}Adamantane-1-Carboxamide is a complex organic compound with the CAS Registry Number 476440-06-9. This compound has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. The molecule combines a triazole ring, a methoxyphenyl group, and an adamantane moiety, making it a promising candidate for drug development.

The triazole ring in the structure is a key functional group that contributes to the compound's stability and reactivity. Triazoles are known for their ability to form hydrogen bonds and participate in various chemical interactions, which are crucial for molecular recognition in biological systems. The presence of the methylsulfanyl group further enhances the compound's chemical diversity, potentially influencing its pharmacokinetic properties such as absorption and metabolism.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its molecular structure. These studies have provided valuable insights into the compound's stereochemistry and electronic properties, which are essential for understanding its behavior in different chemical environments.

In terms of biological activity, this compound has shown potential as a modulator of cellular pathways involved in various diseases. Preclinical studies suggest that it may exhibit antiproliferative effects against cancer cells, making it a candidate for anticancer drug development. Additionally, its interaction with key enzymes such as kinases and proteases has been explored, highlighting its potential role in enzyme inhibition.

The integration of the adamantane moiety into the molecule adds rigidity to the structure, which can improve its pharmacokinetic profile. Adamantane derivatives are known for their lipophilicity and ability to penetrate cellular membranes, which are desirable properties for drug candidates. This feature makes the compound an attractive scaffold for further modifications aimed at enhancing its bioavailability and efficacy.

From an environmental perspective, the compound's degradation pathways and ecotoxicological effects have also been investigated. These studies are crucial for ensuring that the compound does not pose risks to ecosystems during its synthesis or application in pharmaceutical products. The results indicate that the compound undergoes biodegradation under specific conditions, aligning with current sustainability goals in the pharmaceutical industry.

In conclusion, N-{4-(2-Methoxyphenyl)-5-(Methylsulfanyl)-4H-1,2,4-Triazol-3-ylmethyl}Adamantane-1-Carboxamide represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in the development of novel therapeutic agents. Continued research into its mechanisms of action and optimization strategies will undoubtedly contribute to its potential clinical applications.